Memnobotrin B
Overview
Description
Memnobotrin B is a natural product found in Memnoniella echinata with data available.
Scientific Research Applications
Novel Metabolites from Memnoniella Echinata
Memnobotrin B, along with other novel metabolites, has been isolated from Memnoniella echinata, a species of fungi. These metabolites were extracted through solvent extraction and radial silica chromatography. Their structures were elucidated primarily using spectroscopic techniques, with the absolute stereochemistry of memnobotrin A determined by X-ray crystallography. This indicates a potential for exploring the structural aspects of such compounds for various applications in scientific research (Hinkley et al., 1999).
Antiparasitic Activity
A study on Memnoniella dichroa CF-080171 extract, which includes memnobotrins like memnobotrin B, revealed potent activity against Plasmodium falciparum and Trypanosoma cruzi, parasites causing malaria and Chagas disease, respectively. This extract yielded new meroterpenoids with varying potencies, suggesting the potential of memnobotrin B in antiparasitic applications (Annang et al., 2023).
properties
Product Name |
Memnobotrin B |
|---|---|
Molecular Formula |
C27H37NO6 |
Molecular Weight |
471.6 g/mol |
IUPAC Name |
[(1S,13R,14S,17S,19R)-10-hydroxy-6-(2-hydroxyethyl)-1,14,18,18-tetramethyl-7-oxo-2-oxa-6-azapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-3,8,10-trien-17-yl] acetate |
InChI |
InChI=1S/C27H37NO6/c1-15(30)33-22-7-8-26(4)20(25(22,2)3)6-9-27(5)21(26)13-17-19(31)12-16-18(23(17)34-27)14-28(10-11-29)24(16)32/h12,20-22,29,31H,6-11,13-14H2,1-5H3/t20-,21+,22-,26-,27-/m0/s1 |
InChI Key |
LKNLQLIREMZEIR-BUENMJANSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1CC[C@]2([C@H](C1(C)C)CC[C@]3([C@@H]2CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)C)C |
Canonical SMILES |
CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)C)C |
synonyms |
memnobotrin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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